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Compound of Interest

Compound Name: 4-Oxo-4-(pyridin-3-yl)butanoic acid

Cat. No.: B018882

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-0Oxo0-4-(3-pyridyl)butyric acid, also known as y-oxo-3-pyridinebutanoic acid, is a
monocarboxylic acid that is structurally related to succinic acid.[1] It is primarily recognized as a
significant metabolite of nicotine and tobacco-specific nitrosamines (TSNAS), such as 4-
(methylnitrosamino)-1-(3-pyridyl)-1-butanone (NNK) and N'-nitrosonornicotine (NNN).[1][2] Its
presence in human urine is a well-established biomarker for exposure to tobacco products.[3]
This technical guide provides a comprehensive overview of the current knowledge on 4-oxo-4-
(3-pyridyl)butyric acid, including its chemical properties, metabolic origins, and analytical
methodologies. While its role as a biomarker is well-documented, this guide also explores the
current, albeit limited, understanding of its intrinsic biological activities and provides context by
drawing parallels with the known effects of the structurally related molecule, butyric acid.

Chemical and Physical Properties

4-0Oxo0-4-(3-pyridyl)butyric acid is a solid at room temperature with the chemical formula
CoHoNOs.[1][2] Its key chemical and physical properties are summarized in the table below.
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Property Value Source(s)
Molecular Formula CoHoNO3 [1112]
Molecular Weight 179.17 g/mol [1]

CAS Number 4192-31-8 [11[2]
Melting Point 160-162 °C

Appearance Solid [1]

JUPAC Name ;1:?;(0-4-(pyridin-3-yl)butanoic e

y-Oxo-3-pyridinebutanoic acid,
3-Succinoylpyridine, 4-(3-

Synonyms ) ) ) [2]
Pyridyl)-4-oxobutyric acid,

OPBA

Metabolic Formation

4-0Ox0-4-(3-pyridyl)butyric acid is not a compound that is endogenously produced in humans in
the absence of tobacco exposure. It is a metabolic byproduct of nicotine and several
carcinogenic TSNAs found in tobacco products.[1][3] The metabolic pathways leading to its
formation are of significant interest in the fields of toxicology and cancer research.

The primary pathway involves the cytochrome P450-mediated hydroxylation of 4-
(methylnitrosamino)-1-(3-pyridyl)-1-butanone (NNK).[1][2] This metabolic activation of NNK is a
critical step in its carcinogenic activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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